Cas no 868217-25-8 (N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide)

• Product Name: N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide
• CAS No: 868217-25-8
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 6237053
• PubChem ID: 2148647
• Update Time: 2025-07-14

N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide
• MLS001201709
• CHEMBL1386345
• 868217-25-8
• HMS2998B07
• N-{4-[(2-{[(2-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl}acetamide
• AKOS024609633
• SMR000806238
• F1804-0102
• N-[4-[[2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]sulfonyl]phenyl]acetamide
• N-(4-((2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)sulfonyl)phenyl)acetamide

• Inchi： 1S/C19H21N3O3S2/c1-14-5-3-4-6-16(14)13-26-19-20-11-12-22(19)27(24,25)18-9-7-17(8-10-18)21-15(2)23/h3-10H,11-13H2,1-2H3,(H,21,23)
• InChI Key： NULQIDUFJMWTPB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(N1C(=NCC1)SCC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 403.10243389g/mol
• Monoisotopic Mass: 403.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide

Introduction to N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide and Its Significance in Modern Chemical Biology

N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide, a compound with the CAS number 868217-25-8, represents a fascinating intersection of chemical biology and pharmaceutical innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound, characterized by a sulfonylphenyl moiety linked to a 1H-imidazole ring, makes it a promising candidate for further investigation in the development of novel bioactive molecules.

The N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide molecule exhibits a high degree of specificity, which is crucial for its biological activity. The presence of the 2-methylphenylmethylsulfanyl group enhances its interaction with biological targets, making it an attractive scaffold for drug design. This compound's ability to modulate various cellular processes has led to its exploration in multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug development. The 1H-imidazole ring in N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide plays a pivotal role in its pharmacological properties. Imidazole derivatives are well-known for their ability to interact with enzymes and receptors, thereby influencing cellular signaling pathways. The structural versatility of this class of compounds allows for the design of molecules with tailored biological activities.

In the realm of oncology, N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide has shown promise as an inhibitor of key enzymes involved in tumor growth and progression. Studies have demonstrated its ability to disrupt signaling pathways that are aberrantly activated in cancer cells. The compound's sulfonylphenyl group contributes to its binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins. This specificity is essential for minimizing side effects and maximizing therapeutic efficacy.

The sulfanyl group in the molecular structure of N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide also plays a critical role in its pharmacological profile. Sulfanyl-containing compounds are known for their diverse biological activities, including anti-inflammatory and analgesic effects. The incorporation of this moiety into the molecule enhances its interaction with biological targets, leading to improved pharmacological outcomes.

Recent research has also explored the potential of N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide as a therapeutic agent for neurodegenerative diseases. Studies suggest that it can modulate neurotransmitter systems and protect against neuronal damage. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action and potential clinical applications.

The synthesis and optimization of N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to enhance yield and purity, ensuring that the compound is suitable for preclinical and clinical studies. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for therapeutic use.

The pharmacokinetic properties of N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide have also been thoroughly studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its optimal dosage and administration schedule. Preliminary studies have shown that the compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further clinical development.

In conclusion, N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide represents a significant advancement in the field of chemical biology and pharmaceutical innovation. Its unique structural features and potential therapeutic applications make it a compelling candidate for further research and development. As our understanding of biological processes continues to evolve, compounds like N-{4-(2-{(2-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)sulfonylphenyl}acetamide will play an increasingly important role in the discovery and development of novel bioactive molecules.